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Compound of Interest

Compound Name: 4-Iodo-2,3-dimethylphenol

Cat. No.: B101308 Get Quote

Essential Safety and Handling Guide for 4-Iodo-
2,3-dimethylphenol
This guide provides critical safety and logistical information for the handling and disposal of 4-
Iodo-2,3-dimethylphenol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and proper management of this chemical.

Chemical Properties and Hazards
4-Iodo-2,3-dimethylphenol is an aromatic iodine compound. While a specific Safety Data

Sheet (SDS) for this compound is not readily available, data from structurally similar

compounds, such as 2,3-dimethylphenol and other halogenated phenols, indicate that it should

be handled with care. Phenols are known to be toxic and corrosive.[1][2] They can cause

severe skin burns and eye damage. Due to the presence of iodine, this compound is classified

as a halogenated organic compound.
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Property Value Source

Molecular Formula C₈H₉IO [3][4][5]

Molecular Weight 248.06 g/mol [3][5][6]

CAS Number 17938-69-1 [3][4][5]

Appearance Solid (assumed) General knowledge

Storage
4°C, protect from light, stored

under nitrogen.[5]
[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling 4-Iodo-2,3-dimethylphenol to
prevent skin and respiratory exposure.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile or

neoprene gloves is

recommended. For prolonged

contact, heavy-duty butyl

rubber or Viton gloves are

advised.[7][8]

Phenols can penetrate

standard latex gloves.[1]

Double gloving provides an

extra layer of protection

against tears and permeation.

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields are

mandatory. A full-face shield

should be worn when there is

a splash hazard.[1][8]

Protects against splashes and

airborne particles that could

cause severe eye damage.

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemical-

resistant apron (butyl rubber or

neoprene) is required when

handling larger quantities or

when there is a significant

splash risk.[7][8]

Provides a barrier against skin

contact and contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is necessary if handling the

compound outside of a

certified chemical fume hood

or if dust is generated.[9]

Protects against inhalation of

toxic vapors or dust particles.

Experimental Protocols: Handling and Disposal
Handling Protocol:

Engineering Controls: All handling of 4-Iodo-2,3-dimethylphenol, including weighing and

transfers, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.[1]
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Personal Protective Equipment (PPE) Donning: Before entering the designated handling

area, don all required PPE as specified in the table above.

Weighing and Transfer:

Use a tared weigh boat or glassine paper to weigh the solid compound.

Avoid generating dust. If the compound is a fine powder, use a spatula carefully.

When transferring to a reaction vessel, do so slowly and carefully to prevent splashing or

aerosolization.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent like vermiculite or sand.

[10]

Collect the contaminated absorbent into a sealed, labeled container for hazardous waste

disposal.[11]

For larger spills, evacuate the area and contact the Environmental Health and Safety

(EHS) department immediately.[11]

Disposal Protocol:

Waste Segregation: All waste containing 4-Iodo-2,3-dimethylphenol must be segregated as

"Halogenated Organic Waste."[11] This includes:

Unused or expired chemical.

Contaminated labware (e.g., pipette tips, gloves, weigh boats).

Residues from reaction vessels.

Container Management:

Use a designated, leak-proof, and chemically compatible container with a secure screw-

top cap for all halogenated organic waste.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Iodo_3_5_dimethylphenyl_acetate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Iodo_3_5_dimethylphenyl_acetate_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Iodo_3_5_dimethylphenyl_acetate_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Iodo_3_5_dimethylphenyl_acetate_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container must be clearly labeled "Hazardous Waste: Halogenated Organic

Compounds" and list all contents.[11]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.[11]

Final Disposal: Arrange for the collection of the hazardous waste container by the institution's

EHS department or a licensed hazardous waste disposal service.[11]

Logical Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Iodo-2,3-dimethylphenol
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Caption: Workflow for the safe handling and disposal of 4-Iodo-2,3-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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